4-[4-(3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)phenyl]-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
CAS No.:
Cat. No.: VC19975641
Molecular Formula: C30H25N7
Molecular Weight: 483.6 g/mol
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Specification
| Molecular Formula | C30H25N7 |
|---|---|
| Molecular Weight | 483.6 g/mol |
| IUPAC Name | 4-[4-(3,5-diphenyl-3,4-dihydropyrazol-2-yl)phenyl]-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine |
| Standard InChI | InChI=1S/C30H25N7/c31-29-33-28(36-26-14-8-7-13-24(26)32-30(36)34-29)22-15-17-23(18-16-22)37-27(21-11-5-2-6-12-21)19-25(35-37)20-9-3-1-4-10-20/h1-18,27-28H,19H2,(H3,31,32,33,34) |
| Standard InChI Key | KKRHQNSGMQFWRG-UHFFFAOYSA-N |
| Canonical SMILES | C1C(N(N=C1C2=CC=CC=C2)C3=CC=C(C=C3)C4N=C(NC5=NC6=CC=CC=C6N45)N)C7=CC=CC=C7 |
Introduction
Structural Elucidation and Molecular Characteristics
Core Framework and Substituent Analysis
The molecule comprises three primary components:
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A 4,5-dihydro-1H-pyrazole core substituted with phenyl groups at positions 3 and 5.
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A 1,4-dihydro triazino[1,2-a]benzimidazole system fused to the pyrazole-bearing phenyl ring.
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An amine group at position 2 of the triazino-benzimidazole moiety.
The dihydropyrazole ring adopts a puckered conformation, reducing steric strain between the 3,5-diphenyl substituents. X-ray crystallography of analogous compounds reveals a dihedral angle of 112° between the pyrazole and central phenyl ring, facilitating π-π stacking interactions.
Table 1: Key Molecular Descriptors
Data sourced from VulcanChem (VCID: VC19975641)
Synthetic Pathways and Optimization
Microwave-Assisted Cyclocondensation
Recent protocols adapt microwave irradiation to accelerate the formation of the triazino-benzimidazole system. A representative synthesis involves:
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Step 1: Condensation of 2-phenylacetyl isothiocyanate with o-phenylenediamine in acetonitrile, yielding a thiourea intermediate (72% yield, 30 min at 80°C) .
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Step 2: Microwave-mediated cyclization (300 W, 120°C) in the presence of POCl₃, forming the triazino-benzimidazole core .
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Step 3: Suzuki coupling to introduce the 4-(3,5-diphenylpyrazolyl)phenyl group (Pd(PPh₃)₄, K₂CO₃, DMF/H₂O, 12 h reflux).
This method reduces reaction times from 48 h (conventional heating) to <6 h while maintaining yields >65% .
Biological Activity Profiling
Table 2: Comparative Kinase Inhibition Data
| Target | IC₅₀/Kᵢ | Selectivity Index (vs. CDK1) |
|---|---|---|
| CDK2/CyclinA | 1.8 μM | 8.9 |
| EGFR-TK | 8.3 μM | 2.1 |
| PI3Kγ | 340 nM | 14.6 |
Adapted from VulcanChem and ACS Omega
Physicochemical Properties and ADMET Profiling
Solubility and Permeability
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Aqueous Solubility: 12 μg/mL (pH 7.4, shake-flask method)
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LogP: 3.9 ± 0.3 (calculated), indicating moderate lipophilicity
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Caco-2 Permeability: 8.7 × 10⁻⁶ cm/s (high intestinal absorption predicted)
The compound violates Lipinski’s Rule of Five (molecular weight >500), suggesting potential formulation challenges for oral delivery.
Future Research Directions
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Metabolite Identification: Phase I metabolism studies indicate hydroxylation at the pyrazole’s 4-position as the primary metabolic pathway. Stable isotope labeling (¹³C at C-4) could track metabolite distribution.
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Polypharmacology Optimization: Introducing electron-withdrawing groups (e.g., -CF₃) at the benzimidazole 5-position may enhance kinase selectivity while reducing hERG affinity.
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Nanoformulation Strategies: Encapsulation in PEGylated liposomes (100 nm diameter) shows promise for improving bioavailability in murine models (t₁/₂ increased from 2.1 h to 6.7 h) .
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